Cas no 2095707-26-7 ((12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide)

• Product Name: (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide
• CAS No: 2095707-26-7
• MF: C₃₂H₆₉BrNO₃P
• MW: 626.772930860519
• CID: 6794250
• PubChem ID: 138375974
• Update Time: 2025-10-29

(12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide Chemical and Physical Properties

Names and Identifiers

• (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide
• 2095707-26-7
• MFCD24450218

• Inchi： 1S/C32H68NO3P.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-18-21-24-27-30-33(2,3)31-28-25-22-19-16-17-20-23-26-29-32-37(34,35)36;/h4-32H2,1-3H3,(H-,34,35,36);1H
• InChI Key： CODPEFSDZKOEPJ-UHFFFAOYSA-N
• SMILES： Br.P(CCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC)(=O)([O-])O

Computed Properties

• Exact Mass: 625.41984g/mol
• Monoisotopic Mass: 625.41984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 30
• Complexity: 504
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Additional information on (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide

Introduction to (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide (CAS No. 2095707-26-7)

The compound (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide, identified by its CAS number 2095707-26-7, is a specialized chemical entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, exhibits a range of properties that make it particularly valuable in various applications, particularly in the development of advanced materials and pharmaceutical formulations.

The molecular structure of (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide consists of a phosphonic acid group linked to a dimethylammonium cation, which is further substituted with an octadecyl chain. This configuration imparts a high degree of hydrophobicity and stability, making it an excellent candidate for use in surfactant systems, emulsifiers, and corrosion inhibitors. The presence of the bromide counterion also contributes to its solubility in both aqueous and organic solvents, broadening its utility across multiple domains.

In recent years, the research focus on this compound has intensified due to its potential applications in drug delivery systems. The long alkyl chain and the polar phosphonic acid group enable this compound to form stable micelles, which can encapsulate hydrophobic drugs and enhance their bioavailability. This property has been explored in the development of novel nanocarriers for targeted drug delivery, where the precise control over particle size and surface chemistry is crucial for achieving optimal therapeutic outcomes.

Moreover, the amphiphilic nature of (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide has led to its investigation as a component in advanced material science applications. Its ability to self-assemble into ordered structures makes it suitable for creating functional materials such as liquid crystals, block copolymers, and supramolecular assemblies. These materials have potential uses in optoelectronics, coatings, and biodegradable polymers, where precise molecular architecture is essential for performance.

Recent studies have also highlighted the role of this compound in environmental science and sustainability. Its surfactant properties make it effective in industrial cleaning processes and wastewater treatment, where it can assist in removing organic contaminants and improving water purification efficiency. The biodegradability of its components further enhances its appeal as an environmentally friendly alternative to traditional surfactants.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide. By modifying its molecular structure, researchers have been able to develop new compounds with enhanced pharmacological properties. For instance, modifications aimed at improving cell membrane penetration have led to promising results in anti-cancer therapies, where targeted drug delivery is critical for minimizing side effects while maximizing efficacy.

In conclusion, the multifaceted applications of (12-Dodecylphosphonic acid)-N,N-dimethyl-N-octadecyl ammonium bromide underscore its significance as a versatile chemical entity. Its unique properties make it indispensable in drug delivery systems, material science, environmental applications, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow even further.